Ethyl 3-(2-chloro-2-oxoethoxy)benzoate

• Molecular Formula: C11H11ClO4
• Molecular Weight: 242.65 g/mol
• IUPAC Name: ethyl 3-(2-chloro-2-oxoethoxy)benzoate
• InChI: InChI=1S/C11H11ClO4/c1-2-15-11(14)8-4-3-5-9(6-8)16-7-10(12)13/h3-6H,2,7H2,1H3
• InChI Key: JGPSUURIKZOYAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)OCC(=O)Cl

Description

Ethyl 3-(2-chloro-2-oxoethoxy)benzoate is a useful research compound. Its molecular formula is C11H11ClO4 and its molecular weight is 242.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

32.5 ml (0.45 mol) of thionyl chloride and 10 μl of N,N-dimethylformamide are added to a solution of 20.0 g (89.2 mmol) of [3-(ethoxycarbonyl)phenoxy]acetic acid (A. Banerjee, M. M. Adak, S. Das, S. Banerjee, S. Sengupta, Indian Chem. Soc., 1987, 64, 1, 34-37) in 200 ml of 1,2-dichloroethane. The mixture is refluxed for 1 hour and is then concentrated to dryness and dried under vacuum at 50° C. overnight and used as it is in the subsequent stage.